N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C24H16F2N4O3S/c25-16-10-18(26)22-19(11-16)34-24(28-22)29(13-14-3-2-8-27-12-14)23(33)15-4-1-5-17(9-15)30-20(31)6-7-21(30)32/h1-5,8-12H,6-7,13H2
• InChI Key: VXUQSNXYRZFOJS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=CC(=C2)C(=O)N(CC3=CN=CC=C3)C4=NC5=C(C=C(C=C5S4)F)F
• Molecular Formula: C24H16F2N4O3S
• Molecular Weight: 478.5 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C24H16F2N4O3S and its molecular weight is 478.47. The purity is usually 95%.
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Scientific Research Applications

Organometallic Chemistry

In organometallic chemistry, compounds similar to N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(2,5-dioxopyrrolidin-1-yl)-N-(pyridin-3-ylmethyl)benzamide demonstrate significant potential. For instance, the synthesis of new multidentate N-heterocyclic carbenes and their silver(I) complex derivatives showcases the utility of related structures in creating complex organometallic frameworks for catalysis or materials science applications (Caballero et al., 2001).

Medicinal Chemistry

In medicinal chemistry, derivatives of the compound have been identified as potent and selective inhibitors of specific enzymes or receptors. For instance, research on substituted benzamides has led to the discovery of effective inhibitors against vascular endothelial growth factor receptor-2 (VEGFR-2), showcasing the therapeutic potential of these compounds in treating cancers (Borzilleri et al., 2006).

Environmental Science

In the context of environmental science, the synthesis of novel magnetic nanoadsorbents modified with related compounds for the removal of heavy metals from industrial wastes illustrates the application of these molecules in environmental remediation. The high adsorption capacity and ease of synthesis of such materials highlight their importance in addressing pollution and improving water quality (Zargoosh et al., 2015).

Materials Science

In materials science, related compounds have been utilized in the development of electrochromic materials and polymers, demonstrating their versatility in creating devices with potential applications in smart windows, displays, and energy storage systems. The synthesis of novel electrochromic polymers based on donor-acceptor-type conjugated systems shows the potential of such molecules in developing advanced materials with desirable optical and electronic properties (Ming et al., 2015).